Cas no 2680682-41-9 (4-methyl-5-{(prop-2-en-1-yloxy)carbonylamino}pyridine-2-carboxylic acid)

4-Methyl-5-{(prop-2-en-1-yloxy)carbonylamino}pyridine-2-carboxylic acid is a specialized pyridine derivative featuring a reactive allyloxycarbonyl (Alloc) protecting group on the amino functionality and a carboxylic acid moiety at the 2-position. This compound is particularly useful in organic synthesis and medicinal chemistry, where the Alloc group serves as a versatile protecting group that can be selectively removed under mild conditions, such as palladium-catalyzed deprotection. The presence of both the carboxylic acid and protected amino groups allows for further functionalization, making it a valuable intermediate in the synthesis of complex heterocyclic compounds. Its structural features enable precise control in multi-step synthetic routes.
4-methyl-5-{(prop-2-en-1-yloxy)carbonylamino}pyridine-2-carboxylic acid structure
2680682-41-9 structure
Product Name:4-methyl-5-{(prop-2-en-1-yloxy)carbonylamino}pyridine-2-carboxylic acid
CAS No:2680682-41-9
MF:C11H12N2O4
MW:236.223982810974
CID:5647014
PubChem ID:165942615
Update Time:2025-05-24

4-methyl-5-{(prop-2-en-1-yloxy)carbonylamino}pyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • EN300-28276137
    • 2680682-41-9
    • 4-methyl-5-{[(prop-2-en-1-yloxy)carbonyl]amino}pyridine-2-carboxylic acid
    • 4-methyl-5-{(prop-2-en-1-yloxy)carbonylamino}pyridine-2-carboxylic acid
    • Inchi: 1S/C11H12N2O4/c1-3-4-17-11(16)13-9-6-12-8(10(14)15)5-7(9)2/h3,5-6H,1,4H2,2H3,(H,13,16)(H,14,15)
    • InChI Key: JIIIFLOOJAQEAA-UHFFFAOYSA-N
    • SMILES: O(CC=C)C(NC1=CN=C(C(=O)O)C=C1C)=O

Computed Properties

  • Exact Mass: 236.07970687g/mol
  • Monoisotopic Mass: 236.07970687g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 5
  • Complexity: 306
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 88.5Ų

4-methyl-5-{(prop-2-en-1-yloxy)carbonylamino}pyridine-2-carboxylic acid Pricemore >>

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Additional information on 4-methyl-5-{(prop-2-en-1-yloxy)carbonylamino}pyridine-2-carboxylic acid

Introduction to 4-methyl-5-{(prop-2-en-1-yloxy)carbonylamino}pyridine-2-carboxylic acid (CAS No. 2680682-41-9)

4-methyl-5-{(prop-2-en-1-yloxy)carbonylamino}pyridine-2-carboxylic acid (CAS No. 2680682-41-9) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyridine carboxylic acids and is characterized by its unique structural features, which include a methyl group at the 4-position, an amide linkage with a propenyl ether moiety at the 5-position, and a carboxylic acid group at the 2-position. These structural elements contribute to its potential therapeutic applications and biological activities.

The synthesis of 4-methyl-5-{(prop-2-en-1-yloxy)carbonylamino}pyridine-2-carboxylic acid has been extensively studied, with various methodologies reported in the literature. One common approach involves the condensation of 4-methylpyridine-2-carboxylic acid with an appropriate propenyl ether derivative, followed by amide formation. The choice of reagents and reaction conditions can significantly influence the yield and purity of the final product. Recent advancements in green chemistry have also led to more environmentally friendly and cost-effective synthetic routes for this compound.

In terms of its biological properties, 4-methyl-5-{(prop-2-en-1-yloxy)carbonylamino}pyridine-2-carboxylic acid has shown promising activity in several areas. Studies have demonstrated its potential as an inhibitor of specific enzymes involved in metabolic pathways, making it a candidate for the treatment of metabolic disorders. Additionally, preliminary research suggests that this compound may have anti-inflammatory and antioxidant properties, which could be beneficial in managing conditions such as arthritis and neurodegenerative diseases.

The pharmacokinetic profile of 4-methyl-5-{(prop-2-en-1-yloxy)carbonylamino}pyridine-2-carboxylic acid has been evaluated in preclinical studies using both in vitro and in vivo models. These studies have provided valuable insights into its absorption, distribution, metabolism, and excretion (ADME) properties. The compound exhibits good oral bioavailability and a favorable half-life, which are crucial factors for its potential use as an oral therapeutic agent.

Clinical trials are currently underway to further investigate the safety and efficacy of 4-methyl-5-{(prop-2-en-1-yloxy)carbonylamino}pyridine-2-carboxylic acid. Early results from phase I trials have shown that the compound is well-tolerated by human subjects at various dose levels, with no significant adverse effects reported. These findings are encouraging and support the advancement of this compound into later stages of clinical development.

The potential applications of 4-methyl-5-{(prop-2-en-1-yloxy)carbonylamino}pyridine-2-carboxylic acid extend beyond its use as a therapeutic agent. It has also been explored as a building block for the synthesis of more complex molecules with diverse biological activities. For example, researchers have utilized this compound as a starting material for the development of novel prodrugs designed to enhance drug delivery and reduce side effects.

In conclusion, 4-methyl-5-{(prop-2-en-1-yloxy)carbonylamino}pyridine-2-carboxylic acid (CAS No. 2680682-41-9) represents a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features, coupled with its favorable biological properties and pharmacokinetic profile, make it an attractive candidate for further investigation and development. Ongoing research efforts are expected to uncover additional therapeutic uses and optimize its clinical utility.

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